N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-N'-[4-(trifluoromethoxy)phenyl]ethanediamide

• IUPAC Name: N-(2-hydroxy-2-methyl-3-thiophen-3-ylpropyl)-N'-[4-(trifluoromethoxy)phenyl]oxamide
• InChI: InChI=1S/C17H17F3N2O4S/c1-16(25,8-11-6-7-27-9-11)10-21-14(23)15(24)22-12-2-4-13(5-3-12)26-17(18,19)20/h2-7,9,25H,8,10H2,1H3,(H,21,23)(H,22,24)
• InChI Key: NTOYLAFBNZXFOF-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CSC=C1)(CNC(=O)C(=O)NC2=CC=C(C=C2)OC(F)(F)F)O
• Molecular Formula: C17H17F3N2O4S
• Molecular Weight: 402.4 g/mol
• CAS No.: 2097867-76-8

Description

N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-N'-[4-(trifluoromethoxy)phenyl]ethanediamide is a useful research compound. Its molecular formula is C17H17F3N2O4S and its molecular weight is 402.39. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Characterization

The compound exemplifies a class of chemicals with specific functionalities that have been explored for their reactivity and binding properties. For instance, Schiff base ligands containing sulfur, nitrogen, and oxygen atoms have been synthesized to study their complexation behaviors with various metals, reflecting a foundational interest in such compounds for coordination chemistry and potential applications in catalysis or material science (Shamkhy et al., 2013).

Anticancer and Antibacterial Applications

Compounds structurally related to the specified chemical, especially those containing sulfur-containing heterocyclic analogs, have shown promising antiproliferative activity against cancer cells. For example, hydroxyl-containing benzo[b]thiophene analogs have been studied for their selectivity towards laryngeal cancer cells, indicating the potential of such compounds in developing chemotherapy agents (Haridevamuthu et al., 2023).

Molecular Docking and Drug Development

The study of Schiff base ligands derived from compounds similar to N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-N'-[4-(trifluoromethoxy)phenyl]ethanediamide, and their complexes with metals, have also been extended to DNA interaction and docking studies. These investigations are crucial for understanding the molecular basis of ligand-DNA interactions, which has implications for drug development and therapeutic applications (Kurt et al., 2020).

Photopolymerization and Dental Monomers

Trifunctional methacrylates, which share reactive groups with the compound , have been synthesized and evaluated for their use in dental composite systems. Such studies emphasize the potential of utilizing multifunctional compounds for creating materials with low curing shrinkage and water solubility, desirable traits for dental applications (Chung et al., 2002).